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Compound of Interest

Compound Name: trans-Aconitic acid anhydride

CAS No.: 14556-16-2

Cat. No.: B077263 Get Quote

Executive Summary & Chemical Profile
trans-Aconitic Acid Anhydride (CAS: 14556-16-2) presents a distinct hazard profile

compared to its corresponding acid. While trans-aconitic acid is a standard metabolic

intermediate (TCA cycle inhibitor) and mild irritant, the anhydride form is a reactive electrophile.

The primary safety objective during disposal is the controlled quenching of the anhydride

functionality. Failure to hydrolyze this group prior to placing it in aqueous waste containers can

lead to delayed exothermic reactions, pressure buildup, and container rupture.
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Property Specification Operational Implication

Physical State Solid (Crystalline/Powder)

Dust explosion hazard;

requires particulate respiratory

protection.

Reactivity Moisture Sensitive

Hydrolyzes to trans-aconitic

acid upon contact with

water/humidity.

Toxicity
Irritant / Corrosive (Structure-

based)

Potential respiratory sensitizer

(typical of anhydrides).

Biological TCA Cycle Inhibitor
Do not dispose via sanitary

sewer. Ecological hazard.

Solubility
Soluble in organic solvents;

reacts with water

Use compatible solvents (e.g.,

Ethyl Acetate) for cleaning;

avoid alcohols if esterification

is unwanted.

Pre-Disposal Deactivation Protocol
Core Directive: Never dispose of active organic anhydrides directly into general aqueous waste

streams. You must convert the reactive anhydride to the thermodynamically stable acid or salt

form before consolidation.

The "Hydrolysis-First" Strategy
We utilize a controlled hydrolysis workflow. This prevents the "Trash Can Volcano" effect—

where an anhydride reacts uncontrollably with basic waste in a closed drum.

Reagents Required:
Quenching Medium: 1M Sodium Hydroxide (NaOH) or Saturated Sodium Bicarbonate

(NaHCO₃).

Solvent (Optional): Acetone or THF (to solubilize the anhydride if dealing with large solid

clumps).
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Indicator: pH strips or probe.

Step-by-Step Deactivation Procedure (Small Scale < 50g)
Preparation:

Don PPE: Nitrile gloves (double gloved recommended), lab coat, and safety goggles.

Work inside a fume hood.

Prepare a beaker with excess water (approx. 20mL water per 1g of anhydride).

Controlled Hydrolysis:

Solid Waste: Slowly add the solid trans-aconitic acid anhydride to the water under

stirring.

Liquid/Solution Waste: Dropwise add the anhydride solution to the water.

Observation: The reaction may be slow initially due to poor solubility.

Catalysis: If the solid persists, add 1M NaOH dropwise. The base catalyzes the ring-

opening hydrolysis.

Caution: This reaction is exothermic. Monitor temperature.

Neutralization:

Once the solid has dissolved (indicating conversion to aconitic acid), the solution will be

acidic (pH < 3).

Slowly add 1M NaOH or NaHCO₃ until the pH reaches 6–8.

Note: If using bicarbonate, expect vigorous CO₂ evolution (foaming).

Verification:

Ensure no solid precipitate remains.

Confirm pH is neutral.
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Final Disposal:

Transfer the resulting solution (Sodium Aconitate) to a waste container labeled "Aqueous

Organic Waste - Non-Halogenated".

Do not pour down the drain. Although aconitic acid is a natural product, high

concentrations disrupt biological wastewater treatment systems due to TCA cycle

inhibition.

Decision Logic & Workflow
The following diagram illustrates the decision-making process for disposing of trans-aconitic
acid anhydride based on purity and quantity.
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Safety Checkpoint

Start: Waste Identification
trans-Aconitic Acid Anhydride

Quantity / State?

Small Scale (<50g)
or Lab Residue

Lab Bench

Large Scale (>50g)
or Expired Stock

Stockroom

Controlled Hydrolysis
(Water + mild base)

Pack as Solid Hazardous Waste
Label: 'Organic Acid Anhydride'

Is it dissolving?

Add Acetone/THF
to solubilize

No

Neutralize to pH 6-8
(Sodium Aconitate formed)

Yes

Disposal: Aqueous Organic Waste
(Non-Halogenated)Disposal: Commercial Incineration

Click to download full resolution via product page

Figure 1: Operational decision tree for the safe disposal of anhydride waste. Note the critical

hydrolysis step for small-scale waste to prevent downstream reactivity.

Emergency Procedures (Spill Response)
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In the event of a spill outside of containment:

Isolate: Evacuate the immediate area. Anhydride dust is a potent respiratory irritant.

PPE Upgrade: Wear a P100 respirator if powder is airborne.

Dry Clean-up: Do NOT spray water on a large pile of spilled anhydride (generates heat/acid

fumes).

Cover with a dry absorbent (Vermiculite or Dry Sand).

Sweep carefully to minimize dust.

Decontamination: Once the bulk solid is removed, wash the surface with a dilute sodium

bicarbonate solution to neutralize residues.

Scientific Rationale & Mechanism
Why Hydrolysis is Mandatory
Acid anhydrides are electrophilic acylating agents. If disposed of directly into a waste container

containing nucleophiles (amines, alcohols, water) without prior quenching, they undergo

nucleophilic acyl substitution.

Reaction Mechanism:

In a waste drum, this reaction is dangerous because:

Exotherm: The heat generated can boil volatile solvents in the same drum.

Pressure: Carbonate waste (often present) reacts with the newly formed acid to release CO₂

gas rapidly ($ \text{H}^+ + \text{HCO}_3^- \rightarrow \text{H}_2\text{O} + \text{CO}_2

\uparrow $), potentially rupturing the drum.

By manually performing the hydrolysis and neutralization in an open beaker (Step 2 & 3), we

expend this energy and gas evolution in a controlled environment before the waste enters the

storage stream.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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